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Compound of Interest

Compound Name: Bis(dichlorosilyl)methane

Cat. No.: B095708 Get Quote

Technical Support Center: Bis(dichlorosilyl)methane
This guide provides researchers, scientists, and drug development professionals with essential

information for the safe handling and storage of the highly moisture-sensitive compound,

Bis(dichlorosilyl)methane.

Frequently Asked Questions (FAQs)
Q1: What is Bis(dichlorosilyl)methane and why is it so reactive?

Bis(dichlorosilyl)methane (CH₂(SiHCl₂)₂) is an organosilicon compound containing highly

reactive silicon-chlorine (Si-Cl) bonds. These bonds are susceptible to nucleophilic attack,

particularly by water. The high reactivity is due to the electrophilic nature of the silicon atom and

the good leaving group ability of the chloride ion. This moisture sensitivity necessitates

handling the compound under strictly anhydrous and inert conditions to prevent decomposition.

[1]

Q2: What happens when Bis(dichlorosilyl)methane is exposed to moisture?

Exposure to water or moisture in the air leads to rapid hydrolysis. The Si-Cl bonds react to form

silanols (Si-OH) and release corrosive hydrogen chloride (HCl) gas.[1][2] This reaction not only

degrades the compound but also creates a hazardous acidic environment that can corrode

equipment and pose a significant safety risk.[3]
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Q3: What are the primary hazards associated with Bis(dichlorosilyl)methane?

This compound is a flammable liquid and vapor that causes severe skin burns and serious eye

damage.[2][4] Inhalation of its vapors may cause respiratory irritation.[2] The hydrogen chloride

gas liberated upon contact with moisture is also toxic and corrosive.[3]

Q4: How should I properly store Bis(dichlorosilyl)methane?

It must be stored in a tightly sealed, corrosion-resistant container under a dry, inert atmosphere

such as nitrogen or argon.[2][5] The storage area should be cool, dry, well-ventilated, and

locked.[2][6] It should be kept away from heat, sparks, open flames, and incompatible

materials.[2][3]

Q5: What materials are compatible and incompatible with Bis(dichlorosilyl)methane?

Compatible Materials Incompatible Materials

Glassware (if properly dried) Water / Moisture

Stainless Steel Acids

Teflon® (PTFE) Alcohols

Oxidizing Agents

Bases

Note: This table provides general guidance. Always consult specific compatibility charts and

your institution's safety protocols.

Troubleshooting Guide
Encountering issues during your experiment? This guide addresses common problems.
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Problem Possible Cause(s) Recommended Solution(s)

Cloudy appearance of the

compound in the storage

bottle.

Moisture contamination has

led to partial hydrolysis and the

formation of insoluble

siloxanes.

The compound is likely

degraded and should not be

used for moisture-sensitive

reactions. It should be

quenched carefully and

disposed of according to

institutional guidelines. Review

your storage and handling

procedures to prevent future

contamination.

A reaction is not proceeding or

is giving low yields.

1. The

Bis(dichlorosilyl)methane has

degraded due to improper

storage. 2. Moisture was

introduced via wet glassware,

solvents, or other reagents. 3.

The inert atmosphere was

compromised.

1. Use a fresh, unopened

bottle of the reagent or verify

the purity of the existing stock

using a suitable analytical

method (e.g., GC-MS, NMR) if

possible. 2. Ensure all

glassware is oven- or flame-

dried immediately before use.

[7] Use freshly distilled or

commercially available

anhydrous solvents. 3. Check

your inert gas setup (Schlenk

line, glove box) for leaks.[8]

Ensure a slight positive

pressure of inert gas is

maintained throughout the

experiment.[8]
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Fuming or a pungent smell is

observed when handling the

compound.

The compound is reacting with

ambient moisture, releasing

hydrogen chloride (HCl) gas.

This indicates exposure to air.

All handling must be

performed in a well-ventilated

fume hood and under a strictly

inert atmosphere (e.g., inside a

glove box or using Schlenk

techniques).[5] Ensure your

experimental setup is airtight.

Pressure buildup in a reaction

vessel or storage container.

Reaction with trace moisture is

generating HCl gas, increasing

the internal pressure.

Do not seal the vessel tightly

without a pressure relief

mechanism (e.g., an oil

bubbler). If unexpected

pressure buildup occurs, vent

the vessel to a scrubbing

system in a fume hood. Cool

the vessel if the reaction is

exothermic.

Data Summary
The following tables provide key quantitative data for Bis(dichlorosilyl)methane and its more

chlorinated analog for reference.

Table 1: Physical and Chemical Properties
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Property Bis(dichlorosilyl)methane
Bis(trichlorosilyl)methane
(for comparison)

CAS Number 18081-42-0[4] 4142-85-2[9]

Molecular Formula CH₄Cl₄Si₂[2] CH₂Cl₆Si₂[10]

Molecular Weight 212.0 g/mol [4] 282.92 g/mol [11]

Physical State Liquid[2] Liquid[10]

Boiling Point Not specified 179-180 °C[9]

Density Not specified ~1.55 g/mL at 25 °C[9]

Flash Point Flammable Liquid (Cat 3)[2]
>221 °F (Combustible Liquid)

[9]

Hydrolytic Sensitivity
High; reacts readily with water

and moisture.[1][2]

High; reacts rapidly with

moisture and protic solvents.

[9]

Table 2: Recommended Storage & Handling Parameters

Parameter Recommendation

Storage Temperature Cool place, store away from heat.[2]

Atmosphere Under a dry, inert gas (Nitrogen or Argon).[2][5]

Ventilation
Store and handle in a well-ventilated area or

fume hood.[5][6]

Personal Protective Equipment (PPE)
Neoprene or nitrile rubber gloves, chemical

goggles or face shield, protective clothing.[2]

Respiratory Protection
NIOSH-certified combination organic vapor/acid

gas respirator.[2]

Experimental Protocols
Protocol 1: Transfer of Bis(dichlorosilyl)methane using a Syringe
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This protocol describes the transfer of small quantities (<50 mL) of Bis(dichlorosilyl)methane
using standard air-sensitive techniques.[8]

Materials:

Bottle of Bis(dichlorosilyl)methane with a septum-sealed cap

Dry, nitrogen-flushed Schlenk flask or reaction vessel sealed with a rubber septum

Dry, gas-tight syringe with a Luer-lock tip[7]

Long, dry needle (18-21 gauge)

Inert gas source (Nitrogen or Argon) with a bubbler

Fume hood

Procedure:

Preparation: Ensure all glassware is rigorously dried in an oven (e.g., 125°C overnight) and

assembled while hot, then cooled under a positive pressure of inert gas.[7]

Inert Atmosphere: Place the sealed reaction vessel and the reagent bottle inside a fume

hood. Connect the reaction vessel to the inert gas line via a needle through the septum, with

the gas outlet connected to a bubbler to maintain a slight positive pressure.

Syringe Purging: Purge the dry syringe with inert gas by drawing and expelling the gas at

least 10 times to remove any residual air and moisture.[7][8]

Reagent Bottle Pressurization: Puncture the septum of the Bis(dichlorosilyl)methane bottle

with a needle connected to the inert gas line to introduce a slight positive pressure. This

prevents air from entering when the liquid is withdrawn.

Withdrawal: Puncture the reagent bottle septum with the purged syringe needle. Insert the

needle tip below the liquid surface and slowly withdraw the desired volume of liquid. The

positive pressure in the bottle will help fill the syringe.
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Transfer: Remove the syringe from the reagent bottle and quickly insert it through the

septum of the reaction vessel. Inject the liquid into the vessel.

Cleaning: Immediately after transfer, quench any residual reagent in the syringe by drawing

up a small amount of an inert quenching solvent (like hexane) and expelling it into a separate

flask containing a quenching agent (e.g., isopropanol). Clean the syringe thoroughly.[7]

Visual Guides
Hydrolysis of Bis(dichlorosilyl)methane

Bis(dichlorosilyl)methane
CH₂(SiHCl₂)₂

Reactive Silanol Intermediate
CH₂(SiHCl(OH))₂

+ 2 H₂O

Water (Moisture)
H₂O

Siloxane Polymer
(Cross-linked network)

Condensation
(- H₂O)

Hydrogen Chloride Gas
HCl

- 2 HCl

Click to download full resolution via product page

Caption: Reaction pathway for the hydrolysis of Bis(dichlorosilyl)methane.
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Safe Handling Workflow

Start: Prepare Experiment

1. Don Personal Protective
Equipment (PPE)

2. Prepare Dry Glassware
(Oven/Flame-Dried)

3. Assemble Apparatus
Under Inert Gas

4. Transfer Reagent via
Syringe/Cannula

5. Perform Reaction Under
Positive N₂ Pressure

6. Quench Reaction & Glassware
Carefully

7. Dispose of Waste
Properly

End

Click to download full resolution via product page

Caption: Step-by-step workflow for handling air-sensitive reagents.
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Troubleshooting Decision Tree

Problem:
Unexpected Result

(e.g., low yield, precipitate)

Was the reagent
from a fresh bottle?

Check other parameters

Yes

Reagent may be degraded.
Use a fresh bottle.

No

Were all solvents
and reagents anhydrous?

Check inert atmosphere integrity
(leaks, gas flow)

Yes

Moisture contamination is likely.
Dry all materials thoroughly.

No

Click to download full resolution via product page

Caption: Decision tree for troubleshooting common experimental issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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